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Compound of Interest

Compound Name: sodium,2-chloroacetate
Cat. No.: B7821724
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis,
applications, and safety information for sodium 2-chloroacetate (CAS 3926-62-3). The
information is compiled from various scientific and safety data sources to support research and
development activities.

Physicochemical Properties

Sodium 2-chloroacetate is the sodium salt of chloroacetic acid. It presents as a white, water-
soluble, crystalline powder.[1][2][3] It is a versatile chemical intermediate widely used in organic
synthesis.[4][5]

Table 1: Physicochemical Properties of Sodium 2-Chloroacetate
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Property Value Source(s)

CAS Number 3926-62-3 [4][6]

Molecular Formula C2H2CINaO: [2][41[6]

Molecular Weight 116.48 g/mol [1][2][6]

Appearance White to off-white crystalline 21071
powder

Odor Pungent [1][7]

Melting Point 199 °C (decomposition) [8]

170 °C [117]

Decomposes slowly at 150 °C

[1](21[7]

Boiling Point

Not available / Decomposes

[1](6]

Density

1.401 g/cm? (25 °C)

[3]

Solubility in Water

820 g/L (20 °C)

[1](6]

850 g/L (20 °C)

[2]

440 g/L (20 °C)

[9]

Solubility (Other)

Insoluble in Alcohol, Ether,

Acetone, Chloroform

[1]

[8]

pH 4.5 -9.0 (50 g/L at 20 °C)
4.5 - 4.9 (50 g/L at 20 °C) [1]
6.6 6]

Vapor Pressure

<0.1 hPa (20 °C)

[8]

0.865 mm Hg (25 °C)

[1]

Flash Point

270 °C (518 °F)

(1168l

Stability

Stable at normal temperatures

and pressures

[1](7]
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Synthesis and Manufacturing

The predominant industrial synthesis of sodium 2-chloroacetate is achieved through the
neutralization of chloroacetic acid with an alkali such as sodium hydroxide or sodium
carbonate.[2][3][4]

Experimental Protocol: Neutralization of Chloroacetic
Acid

This protocol describes a common laboratory-scale synthesis.
Materials:

e Chloroacetic Acid (CICH2COOH)

Sodium Hydroxide (NaOH) or Sodium Carbonate (NazCOs)

Water (Hz20)

Isoamylol (optional, as solvent)

Reaction kettle or flask with stirring and temperature control
Procedure:

o Preparation: A solution of chloroacetic acid is prepared in a suitable solvent, often water.
Alternatively, for some industrial processes, a higher boiling point solvent like isoamylol is
used.[8]

o Neutralization: A stoichiometric amount of sodium hydroxide or sodium carbonate solution is
added portion-wise to the chloroacetic acid solution while stirring. The reaction is exothermic,
and the temperature should be controlled, typically kept below 50°C in aqueous systems, to
minimize the hydrolysis of chloroacetic acid to glycolic acid.[4] If using sodium carbonate, the
evolution of carbon dioxide gas will be observed.[10]

o Reaction Completion: The mixture is stirred for a set period (e.g., 30-60 minutes) after the
addition is complete to ensure full neutralization.[10] The pH can be monitored to confirm the
reaction endpoint.
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« Purification & Isolation: The resulting solution is filtered to remove any impurities.[4] The
sodium chloroacetate product is then isolated from the solution, typically through
crystallization, followed by drying.[4] In processes using a non-agueous solvent, the product
may precipitate and can be collected by filtration.[8]

Industrial Synthesis of Sodium 2-Chloroacetate

Reactants

Chloroacetic Acid Sodium Hydroxide
(CICH2COOH) (NaOH)

Neutralization Reaction
(Temp < 50°C)

rude Solution

Purification
(Filtration)

Isolation
(Crystallization & Drying)

Final Product

Product

Sodium 2-Chloroacetate

(CICH2COONa)

Click to download full resolution via product page

Caption: Workflow for the industrial synthesis of Sodium 2-Chloroacetate.
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Chemical Reactivity and Applications

Sodium 2-chloroacetate is a versatile alkylating agent. The reactive chloro- and carboxylate
functional groups allow it to readily undergo nucleophilic substitution reactions, where the
chloride is displaced by nucleophiles like amines, thiols, and alkoxides.[3][4] This reactivity is
fundamental to its use as a key building block in organic synthesis.[4]

Key Applications Include:

o Carboxymethyl Cellulose (CMC) Production: Used to convert cellulose into CMC, a widely
used polymer in food, pharmaceuticals, and material science.[3][4]

» Herbicide Synthesis: A critical precursor for herbicides like glyphosate and benazoline. The
salt itself is also used as a contact herbicide.[1][3][4]

» Thioglycolic Acid Production: Reacts with sodium hydrosulfide to produce thioglycolic acid,
which is used in cosmetics and as a chemical intermediate.[3][4]

» Pharmaceutical and Dye Synthesis: An intermediate in the production of various
pharmaceuticals, dyes, and other organic chemicals.[2][5]

e Biochemical Research: Employed to carboxymethylate cysteine residues in proteins for
structural analysis.[4]

Applications of Sodium 2-Chloroacetate as a Chemical Intermediate

Sodium 2-Chloroacetate

+ Cellulose ntermediate

Synthetic Produtts

Sodium Carboxymethyl Herbicides

Thioglycolic Acid Cyanoacetic Acid Glycolic Acid Pharmaceuticals & Dyes

Cellulose (CMC) (e.g., Glyphosate)
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Caption: Role of Sodium 2-Chloroacetate as a precursor in chemical synthesis.

Experimental Protocols

This protocol is adapted from methods using cellulose from various sources.[9][11][12]

Materials:

Cellulose (e.g., from cotton pulp, agricultural waste)

Sodium Hydroxide (NaOH)

Sodium 2-Chloroacetate (CICH2COONa)

Isopropyl Alcohol (or other suitable solvent like ethanol/isobutanol mixture)

Methanol (for washing)

Acetic Acid (for neutralization)
Procedure:

o Alkalization: Disperse a known amount of cellulose (e.g., 5 g) in a solvent (e.g., 80 mL of
isopropyl alcohol). Add a specific concentration of NaOH solution (e.g., 10 mL of 20-40%
NaOH) to the slurry.[11] Allow the mixture to react for a set time (e.g., 1 hour) at a controlled
temperature (e.g., 40-60 °C) in a shaking water bath to form alkali cellulose.[11]

o Carboxymethylation (Etherification): Add a specified amount of sodium 2-chloroacetate
powder (e.g., 3-6 g) to the alkali cellulose slurry.[11][13] Continue the reaction with stirring for
an extended period (e.g., 2-3 hours) at a controlled temperature (e.g., 55-60 °C).[9][13]

o Neutralization and Purification: After the reaction, cool the mixture and neutralize the excess
NaOH with acetic acid.[14]

« |solation: Filter the solid product. Wash the crude CMC product multiple times with agqueous
methanol (e.g., 80% methanol) to remove byproducts like sodium chloride and sodium
glycolate.[11]
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e Drying: Dry the purified CMC product in an oven (e.g., at 105 °C) to a constant weight.[11]
This protocol is based on the reaction with sodium disulfide followed by reduction.[15]

Materials:

Sodium Sulfide (Naz2S-9H20)

o Sulfur Powder (S)

e Sodium 2-Chloroacetate (CICH2COONa) solution

e Sodium Hydrosulfide (NaSH) solution

e Sodium Sulfite (Na2S0s) solution

e Hydrochloric Acid (HCI) for acidification

e Solvent for extraction (e.g., Di-isopropyl ether)

Procedure:

Prepare Sodium Disulfide: Dissolve sodium sulfide in water, add sulfur powder, and heat
(e.g., to 70 °C) with stirring for about 1 hour to form sodium disulfide. Cool the solution.[15]

o Synthesize Dithio-diacetate: Add a 40% sodium chloroacetate solution to the sodium
disulfide solution at a controlled temperature (e.g., 45 °C) and react for 30 minutes.[15]

o Reduction: Add solutions of sodium hydrosulfide and sodium sulfite to the reaction mixture.
Heat the mixture (e.g., to 80 °C) and react for 30 minutes. Cool the solution.[15]

 Acidification and Extraction: Acidify the cooled reaction mixture with hydrochloric acid.
Extract the resulting thioglycolic acid using an organic solvent like di-isopropyl ether.[16]

« Purification: Distill the organic extract to remove the solvent and obtain the purified
thioglycolic acid product.[15][16]
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This protocol is adapted from standard methods using iodoacetate, a chemically similar
alkylating agent.[17][18]

Materials:

Protein sample

Buffer (e.g., 200 mM Tris pH 8.5 or 100 mM Ammonium Bicarbonate)
Reducing Agent: Dithiothreitol (DTT)

Alkylating Agent: Sodium 2-Chloroacetate (CICH2COONa)

Chaotrope (optional, for resistant proteins): Urea or Guanidine HCI

Procedure:

Protein Solubilization: Dissolve the protein (e.g., 1 mg) in 1 mL of buffer. If the protein has
buried disulfide bonds, a denaturant like 6 M Guanidine HCI or 8 M Urea can be included in
the buffer.[19]

Reduction: Add DTT to a final concentration of 10-20 mM (e.g., 10 uL of 1 M DTT). Incubate
at 37°C for 1 hour or at room temperature for 4 hours to reduce all disulfide bonds to free
thiols.[17] Cool the sample to room temperature if heated.

Alkylation: Prepare a fresh solution of sodium 2-chloroacetate in the reaction buffer. Add the
alkylating solution to the reduced protein sample in a 2- to 5-fold molar excess over the total
DTT concentration. Let the reaction proceed for 30-45 minutes at room temperature in the
dark.

Quenching: Quench the reaction by adding a small amount of a thiol-containing reagent,
such as DTT or 2-mercaptoethanol, to react with any excess sodium 2-chloroacetate.[17]

Purification: Remove excess reagents and byproducts from the S-carboxymethylated protein
using methods such as dialysis, size-exclusion chromatography (spin columns), or reverse-
phase HPLC. The purified protein is now ready for subsequent analysis, such as enzymatic
digestion and mass spectrometry.

© 2026 BenchChem. All rights reserved. 8/14 Tech Support


https://www.ionsource.com/Card/cmc/method.htm
https://experiments.springernature.com/articles/10.1385/1-59259-169-8:455
https://www.ionsource.com/Card/cmc/notes.htm
https://www.ionsource.com/Card/cmc/method.htm
https://www.ionsource.com/Card/cmc/method.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Toxicological Profile

Sodium 2-chloroacetate is classified as toxic if swallowed and is an irritant to the skin.[15][20] It
IS also very toxic to aquatic life.[8][20]

Table 2: Acute Toxicity of Sodium 2-Chloroacetate

Species Route LDso (mgl/kg) Source(s)
Rat Oral 76 - 580 [1][7]

Rat Dermal >2000 [11[7]
Mouse Oral 165 - 339 [1][7]
Guinea Pig Oral 80 -115 [1107]
Rabbit Oral 156 [1][7]
Golden Hamster Oral 245 [1]

o Skin and Eye Irritation: A 25% aqueous solution was found to be mildly irritating to the eyes
in rabbits.[1][7] It is considered a non-corrosive skin irritant.[1][7][15]

» Sensitization: Not indicated to be a skin sensitizer.[1][7]

Mechanism of Toxicity

The toxicity of chloroacetate is not fully understood, but it is believed to involve several
mechanisms. After absorption, it can interfere with cellular metabolism.[20] Chloroacetic acid
and its salts are known to inhibit the tricarboxylic acid (TCA) cycle, which decreases the cellular
energy supply.[20] It also affects cellular components where sulthydryl (-SH) groups are critical
for biological activity.[20] Studies on chloroacetic acid have shown it can bind to the enzyme
catalase, causing structural changes and a decrease in its antioxidant activity.[1]

Metabolically, chloroacetate can be converted to glycolic acid.[1][21]
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Proposed Mechanism of Chloroacetate Toxicity

Chloroacetate
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Caption: Simplified diagram of the proposed toxic mechanisms of Chloroacetate.

Safety and Handling

Proper safety precautions must be observed when handling sodium 2-chloroacetate due to its

toxicity.

Table 3: GHS Hazard Information
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Pictogram Class Hazard Statement

E, Acute toxicity, Oral (Category H301: Toxic if swallowed.[8]
lwaalt text

3) [20]
E, o H315: Causes skin irritation.[8]
lraalt text Skin irritation (Category 2) 20]
E, L H319: Causes serious eye
lraalt text Eye irritation (Category 2) L
irritation.[8][20]
Hazardous to the aquatic . o
k, ) H400: Very toxic to aquatic life.
laalt text environment, acute hazard

(Category 1) 1511201

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection (safety glasses or face shield).[10][21] In case of dust formation, use a

particulate filter respirator.[21]

e Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Use in a
well-ventilated area. Do not eat, drink, or smoke when using this product. Wash hands
thoroughly after handling.[10][20][21]

e First Aid:
o If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[8][20]
o If on Skin: Wash with plenty of soap and water. Remove contaminated clothing.[8][10]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[8][10][20]

o Storage: Store locked up in a dry, well-ventilated place. Keep containers tightly closed. Store

separately from oxidizing agents, food, and feedstuffs.[8][21]

o Disposal: Dispose of contents/container to an approved waste disposal plant. Discharge into
the environment must be avoided.[10][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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